Cas no 1487792-00-6 (tert-butyl N-(2-carbamothioyl-5-chlorophenyl)carbamate)

• Product Name: tert-butyl N-(2-carbamothioyl-5-chlorophenyl)carbamate
• CAS No: 1487792-00-6
• MF: C₁₂H₁₅ClN₂O₂S
• MW: 286.777700662613
• CID: 6312973
• PubChem ID: 64917008
• Update Time: 2025-10-25

tert-butyl N-(2-carbamothioyl-5-chlorophenyl)carbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-(2-carbamothioyl-5-chlorophenyl)carbamate
• EN300-1877955
• AKOS014247016
• 1487792-00-6

• Inchi： 1S/C12H15ClN2O2S/c1-12(2,3)17-11(16)15-9-6-7(13)4-5-8(9)10(14)18/h4-6H,1-3H3,(H2,14,18)(H,15,16)
• InChI Key： BQEKXTXGKQMVRF-UHFFFAOYSA-N
• SMILES： ClC1C=CC(C(N)=S)=C(C=1)NC(=O)OC(C)(C)C

Computed Properties

• Exact Mass: 286.0542766g/mol
• Monoisotopic Mass: 286.0542766g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 331
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 96.4Ų

Additional information on tert-butyl N-(2-carbamothioyl-5-chlorophenyl)carbamate

Introduction to Tert-butyl N-(2-carbamothioyl-5-chlorophenyl)carbamate (CAS No. 1487792-00-6)

Tert-butyl N-(2-carbamothioyl-5-chlorophenyl)carbamate, a compound with the chemical identifier CAS No. 1487792-00-6, is a specialized chemical entity that has garnered significant attention in the field of pharmaceutical research and development. This compound belongs to a class of molecules that exhibit intriguing biological activities, making it a subject of extensive study in medicinal chemistry. The structure of this molecule, characterized by its tert-butyl and carbamothioyl-5-chlorophenyl substituents, imparts unique properties that are being explored for potential therapeutic applications.

The tert-butyl group, a common moiety in organic synthesis, contributes to the steric hindrance and lipophilicity of the molecule, which can influence its interaction with biological targets. On the other hand, the carbamothioyl-5-chlorophenyl moiety introduces a polar and potentially reactive site that can engage with various biological systems. This combination of structural features makes Tert-butyl N-(2-carbamothioyl-5-chlorophenyl)carbamate a promising candidate for further investigation.

In recent years, there has been a growing interest in the development of novel carbamate-based compounds due to their diverse biological activities. Carbamates are known for their ability to act as intermediates in the synthesis of various pharmacologically active agents. The presence of both carbamate and thioether functionalities in Tert-butyl N-(2-carbamothioyl-5-chlorophenyl)carbamate suggests potential applications in the design of drugs targeting neurological disorders, inflammatory conditions, and other diseases.

One of the most compelling aspects of this compound is its potential role in modulating enzyme activity. Enzymes are crucial biological catalysts that play a vital role in numerous metabolic pathways. By targeting specific enzymes, it may be possible to develop treatments for a wide range of diseases. The unique structural features of Tert-butyl N-(2-carbamothioyl-5-chlorophenyl)carbamate make it an attractive scaffold for designing enzyme inhibitors. For instance, the carbamothioyl group can interact with cysteine residues in enzymes, which are often critical for enzyme function.

The synthesis of Tert-butyl N-(2-carbamothioyl-5-chlorophenyl)carbamate involves multi-step organic reactions that require careful optimization to ensure high yield and purity. The process typically begins with the preparation of key intermediates such as 2-amino-5-chlorobenzothiols and tert-butyl carbamate. These intermediates are then coupled using appropriate coupling reagents to form the final product. The use of advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions, can enhance the efficiency and selectivity of the synthesis.

The pharmacological profile of Tert-butyl N-(2-carbamothioyl-5-chlorophenyl)carbamate has been studied in several preclinical models. Initial findings suggest that this compound exhibits potent inhibitory activity against certain enzymes associated with inflammation and pain. This makes it a promising candidate for further development as an anti-inflammatory agent. Additionally, preliminary studies have indicated potential neuroprotective effects, which could be relevant for treating neurodegenerative diseases such as Alzheimer's and Parkinson's.

The development of any new pharmaceutical agent requires rigorous testing to assess its safety and efficacy. Tert-butyl N-(2-carbamothioyl-5-chlorophenyl)carbamate is currently undergoing detailed pharmacokinetic and toxicological studies to evaluate its potential as a drug candidate. These studies are essential for understanding how the compound is metabolized in the body and whether it produces any adverse effects at therapeutic doses.

In conclusion, Tert-butyl N-(2-carbamothioyl-5-chlorophenyl)carbamate is a structurally unique compound with significant potential in pharmaceutical research. Its combination of structural features and biological activities makes it an attractive candidate for further investigation. As research continues to uncover new applications for this compound, it is likely to play an important role in the development of novel therapeutic agents.